Cas no 198014-94-7 (Lup-20(29)-en-27-oic acid, 3-hydroxy-, (3a)-)

Lup-20(29)-en-27-oic acid, 3-hydroxy-, (3a)- Properties

Names and Identifiers

• Lup-20(29)-en-27-oic acid, 3-hydroxy-, (3a)-
• (1R,3aR,5aS,5bR,7aR,9R,11aR,11bR,13aR,13bR)-9-hydroxy-3a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-5a-carboxylic acid
• Bacosine
• BACOSINE(P)
• A)-3-Hydroxylup-20(29)-en-27-oic acid
• (3alpha)-3-Hydroxylup-20(29)-en-27-oic acid
• Bacosin
• (3α)-3-Hydroxylup-20(29)-en-27-oic acid
• AC-35136
• 198014-94-7
• Bacosine, analytical standard
• DTXSID60746871
• AKOS024462645
• BACOSINE
• +Expand

• InChIKey： CLOUCVRNYSHRCF-CHVGUTEKSA-N
• Inchi： InChI=1S/C30H48O3/c1-18(2)19-10-13-27(5)16-17-30(25(32)33)20(24(19)27)8-9-22-28(6)14-12-23(31)26(3,4)21(28)11-15-29(22,30)7/h19-24,31H,1,8-17H2,2-7H3,(H,32,33)/t19-,20+,21-,22+,23+,24+,27+,28-,29+,30+/m0/s1
• SMILES： CC(=C)C1CCC2(C1C3CCC4C5(CCC(C(C5CCC4(C3(CC2)C(=O)O)C)(C)C)O)C)C

Computed Properties

• Exact Mass: 456.36000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 456.36034539g/mol
• Heavy Atom Count: 33
• Complexity: 861
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.4
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• LogP: 7.08950
• PSA: 57.53000
• Density: 1.065